Bis(3-methylbenzyl)amine
Cat. No. B1311310
Key on ui cas rn:
116530-03-1
M. Wt: 225.33 g/mol
InChI Key: XMBOJPWGJXIBMM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09180442B2
Procedure details
3-Methylbenzylamine (0.5 mmol) was heated with catalyst Pd@ba-GO (10 mg) and solvent CH3CN (0.2 mL) at 90° C. in a flask open to air for 6 hours, and then stirred also at 90° C. under H2 gas (1 atm) for 8 hours to obtain di-(3-methylbenzyl)amine. An unexpectedly high yield of 90% was observed.
Yield
90%
Identifiers
|
REACTION_CXSMILES
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[CH3:1][C:2]1[CH:3]=[C:4]([CH:7]=[CH:8][CH:9]=1)[CH2:5][NH2:6]>[Pd].CC#N>[CH3:1][C:2]1[CH:3]=[C:4]([CH:7]=[CH:8][CH:9]=1)[CH2:5][NH:6][CH2:1][C:2]1[CH:9]=[CH:8][CH:7]=[C:4]([CH3:5])[CH:3]=1
|
Inputs
Step One
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Name
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|
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Quantity
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0.5 mmol
|
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Type
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reactant
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Smiles
|
CC=1C=C(CN)C=CC1
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Name
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|
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Quantity
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0 (± 1) mol
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Type
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catalyst
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Smiles
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[Pd]
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Name
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Quantity
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0.2 mL
|
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Type
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solvent
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Smiles
|
CC#N
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Conditions
Temperature
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Control Type
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UNSPECIFIED
|
|
Setpoint
|
90 °C
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Stirring
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Type
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CUSTOM
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|
Details
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stirred also at 90° C. under H2 gas (1 atm) for 8 hours
|
|
Rate
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UNSPECIFIED
|
|
RPM
|
0
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Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
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Outcomes
Product
Details
Reaction Time |
8 h |
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Name
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|
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Type
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product
|
|
Smiles
|
CC=1C=C(CNCC2=CC(=CC=C2)C)C=CC1
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Measurements
| Type | Value | Analysis |
|---|---|---|
| YIELD: PERCENTYIELD | 90% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
